Cas no 662154-28-1 (2-4-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)phenoxyacetic Acid)

• Product Name: 2-4-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)phenoxyacetic Acid
• CAS No: 662154-28-1
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• MDL: MFCD04208705
• CID: 1085953
• PubChem ID: 806390
• Update Time: 2025-06-11

2-4-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)phenoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)phenoxy)acetic acid
• AKOS BB-2983
• [4-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)phenoxy]acetic acid(SALTDATA: FREE)
• 2-4-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)phenoxyacetic Acid

• MDL： MFCD04208705
• Inchi： 1S/C15H15NO4/c1-10-7-12(8-17)11(2)16(10)13-3-5-14(6-4-13)20-9-15(18)19/h3-8H,9H2,1-2H3,(H,18,19)
• InChI Key： ZUJFOJPVRRGGKE-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1)N1C(C)=CC(C=O)=C1C

Computed Properties

• Exact Mass: 273.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 68.53000
• LogP: 2.37000

Additional information on 2-4-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)phenoxyacetic Acid

Latest Research Insights on 2-4-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)phenoxyacetic Acid (CAS: 662154-28-1)

The compound 2-4-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)phenoxyacetic Acid (CAS: 662154-28-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-4-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)phenoxyacetic Acid as a versatile intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the formyl and phenoxyacetic acid moieties, make it a valuable scaffold for designing inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), a critical enzyme in inflammation.

In addition to its anti-inflammatory properties, emerging research suggests that this compound exhibits promising anticancer activity. A preclinical study conducted by researchers at the National Cancer Institute revealed that derivatives of 2-4-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)phenoxyacetic Acid could selectively inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis.

The synthesis and optimization of 2-4-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)phenoxyacetic Acid have also been a focal point of recent investigations. Advanced synthetic strategies, such as microwave-assisted organic synthesis (MAOS), have been employed to enhance yield and purity. These methodological advancements are critical for scaling up production and facilitating further pharmacological evaluations.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 2-4-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)phenoxyacetic Acid represents a compelling candidate for further exploration in drug development. Its multifaceted biological activities and synthetic versatility position it as a valuable asset in the quest for novel therapeutics. Future research should focus on elucidating its structure-activity relationships and optimizing its pharmacological profile to pave the way for clinical trials.